Cas no 725711-25-1 (N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide)

• Product Name: N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide
• CAS No: 725711-25-1
• MF: C₁₁H₉ClN₂O₃S₃
• MW: 348.848757505417
• CID: 4657870
• PubChem ID: 5678572
• Update Time: 2025-05-23

N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[4-chloro-5-formyl-3-(2-propen-1-yl)-2(3H)-thiazolylidene]-
• N-[4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene]thiophene-2-sulfonamide
• N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide

• Inchi： 1S/C11H9ClN2O3S3/c1-2-5-14-10(12)8(7-15)19-11(14)13-20(16,17)9-4-3-6-18-9/h2-4,6-7H,1,5H2
• InChI Key： COURAVQVMMYNRY-UHFFFAOYSA-N
• SMILES： C1(S(N=C2N(CC=C)C(Cl)=C(C=O)S2)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide

N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide (CAS No. 725711-25-1): A Comprehensive Overview

N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide (CAS No. 725711-25-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by a thioether bridge and a sulfonamide functional group, which contribute to its diverse biological activities.

The structural complexity of N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide makes it an interesting candidate for various pharmaceutical applications. The presence of the chloro and formyl groups adds to its reactivity and stability, while the propenyl substituent enhances its lipophilicity, which is crucial for crossing biological membranes. The sulfonamide moiety is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidenethiophene-2-sulfonamide exhibits potent antitumor activity against several cancer cell lines. The compound was found to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of N-4-chloro-5-formyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-yliedenethiophene-sulfonamide. The results showed that this compound effectively reduced inflammation in animal models of inflammatory diseases by modulating the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of N-4-chloro-5-formyl-3-(propenyl)-2,3-dihydrothiazol[4,5-b]thiophene-sulfonamide have also been investigated. A study conducted by a team at the University of California found that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The researchers also noted that the compound's lipophilicity and metabolic stability contribute to its favorable pharmacokinetic profile.

In addition to its therapeutic potential, N-[4-chloro]-5-formyl[3-propenyl]-dihydrothiazol[4,5-b]thiophene-sulfonamide has been studied for its role in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive compounds. For example, a recent paper in the Tetrahedron Letters described a novel synthetic route to produce this compound with high yield and purity using environmentally friendly conditions.

The safety profile of N-[4-chloro]-5-formyl[3-propenyl]-dihydrothiazol[4,5-b]thiophene-sulfonamide has been extensively evaluated. Toxicity studies conducted in vitro and in vivo have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, N-[4-chloro]-5-formyl[3-propenyl]-dihydrothiazol[4,5-b]thiophene-sulfonamide (CAS No. 725711-25-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use as a therapeutic agent.